Cas no 85896-03-3 (Benzenesulfonic acid,2-methyl-5-nitro-, phenyl ester)

• Product name: Benzenesulfonic acid,2-methyl-5-nitro-, phenyl ester
• CAS No: 85896-03-3
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 722776
• PubChem ID: 2268936

Benzenesulfonic acid,2-methyl-5-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-methyl-5-nitro-, phenyl ester
• phenyl 2-methyl-5-nitrobenzenesulfonate
• phenyl 2-methyl-5-nitrobenzenesulphonate
• RG47PJ5UWL
• EINECS 288-780-0
• Phenyl 2-methyl-5-nitrobenzene sulfonate
• 85896-03-3
• BENZENESULFONIC ACID, 2-METHYL-5-NITRO-, PHENYL ESTER
• NS00039087
• DTXSID30235207
• UNII-RG47PJ5UWL
• SCHEMBL8405070
• AKOS000667249
• PHENYL 4-NITROTOLUENE-2-SULFONATE

• Inchi： InChI=1S/C13H11NO5S/c1-10-7-8-11(14(15)16)9-13(10)20(17,18)19-12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： DUEHZNNBLUTVHR-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 293.035793
• Monoisotopic Mass: 293.035793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 3.2

Experimental Properties

• Density: 1.388
• Boiling Point: 473.3°Cat760mmHg
• Flash Point: 240°C
• Refractive Index: 1.604